3,3-dimethyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
Description
3,3-dimethyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), an important structural motif of various natural products and therapeutic lead compounds . THIQs have garnered significant attention due to their intriguing biological properties . They are key fragments of a diverse range of alkaloids and bioactive molecules . Also, N-benzyl THIQs are known to function as antineuroinflammatory agents .
Synthesis Analysis
The synthesis of THIQ derivatives has been a topic of considerable research interest . Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of THIQ with various nucleophiles have been explored . Multicomponent reactions (MCRs) are also considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity .Molecular Structure Analysis
The molecular structure of THIQ derivatives is complex and can vary based on the specific functional groups attached to the core structure . The thermodynamic computations showed that the most stable form is trans - 6a, in which the substituents at C8 (C-4) and C9 (C-3) are antiperiplanar .Chemical Reactions Analysis
Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been studied . In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid involves the condensation of 3,4-dimethoxyphenylacetonitrile with ethyl acetoacetate followed by cyclization and subsequent oxidation to yield the target compound.", "Starting Materials": ["3,4-dimethoxyphenylacetonitrile", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "hydrochloric acid", "sodium hydroxide", "potassium permanganate", "sulfuric acid", "water"], "Reaction": ["Step 1: Dissolve 3,4-dimethoxyphenylacetonitrile and ethyl acetoacetate in ethanol and add sodium ethoxide. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and add acetic acid. Adjust the pH to 5-6 with hydrochloric acid and extract the product with ethyl acetate.", "Step 3: Cyclize the product by dissolving it in ethanol and adding sodium hydroxide. Heat the mixture under reflux for 4 hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Oxidize the product by dissolving it in water and adding potassium permanganate. Stir the mixture for 30 minutes and then add sulfuric acid to adjust the pH to 2-3.", "Step 6: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate. Purify the product by recrystallization from ethanol."] } | |
CAS RN |
952494-13-2 |
Molecular Formula |
C12H13NO3 |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
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